Cas no 57555-46-1 (Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl-)

• Product Name: Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl-
• CAS No: 57555-46-1
• MF: C₈H₈O₃S₂
• MW: 216.277319908142
• CID: 947214
• PubChem ID: 550509
• Update Time: 2025-04-19

Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene-2-carboxylic acid, 5-ethylthio-4-formyl-
• DB-327525
• 5-(Ethylsulfanyl)-4-formyl-2-thiophenecarboxylic acid #
• 57555-46-1
• IQZIBCVTAZLDAQ-UHFFFAOYSA-N

• Inchi： 1S/C8H8O3S2/c1-2-12-8-5(4-9)3-6(13-8)7(10)11/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： IQZIBCVTAZLDAQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C=O)=C1SCC

Computed Properties

• Exact Mass: 215.99148646g/mol
• Monoisotopic Mass: 215.99148646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų